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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419 Get Quote

A Technical Guide to 4-(2,4-Dinitroanilino)phenol
This technical guide provides a comprehensive overview of 4-(2,4-Dinitroanilino)phenol, a
chemical compound of interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical identity, physicochemical properties,

synthesis, and available information regarding its biological context.

IUPAC Name: 4-(2,4-dinitroanilino)phenol[1]

CAS Number: 119-15-3[1]

Chemical and Physical Properties
4-(2,4-Dinitroanilino)phenol, also known by its common synonym Disperse Yellow 1, is a

reddish-brown solid.[1] Its key quantitative properties are summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₁₂H₉N₃O₅ [1]

Molecular Weight 275.22 g/mol [1]

Melting Point 191 °C (decomposes)

Boiling Point 418.17°C (estimated)

Density 1.3877 g/cm³ (estimated)

Water Solubility 2.477 mg/L at 25 °C

Solubility

Very slightly soluble in

Chloroform, slightly soluble in

DMSO.

pKa 10.20 ± 0.26 (Predicted)

Synthesis and Experimental Protocols
The primary method for synthesizing 4-(2,4-Dinitroanilino)phenol is through the condensation

of 4-Aminophenol and 1-Chloro-2,4-dinitrobenzene.[2]

The following diagram illustrates the condensation reaction for the synthesis of 4-(2,4-
Dinitroanilino)phenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_2_4-Dinitroanilino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2_4-Dinitroanilino_phenol
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB5712560_EN.htm
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/product/b7728419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-(2,4-Dinitroanilino)phenol

Reactants

Product

4-Aminophenol

4-(2,4-Dinitroanilino)phenol

+

1-Chloro-2,4-dinitrobenzene

Click to download full resolution via product page

Caption: Synthesis of 4-(2,4-Dinitroanilino)phenol.

While a detailed, peer-reviewed experimental protocol for 4-(2,4-Dinitroanilino)phenol is not

readily available, the synthesis of a structurally related precursor, 2,4-Dinitroaniline, provides a

relevant example of the chemical methodology. The following protocol is adapted from Organic

Syntheses.[3]

Reactants:

Technical 2,4-dinitrochlorobenzene (0.25 mole)

Ammonium acetate (0.23 mole)

Ammonia gas

Ethanol

Water
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Procedure:

A mixture of 50 g (0.25 mole) of technical 2,4-dinitrochlorobenzene and 18 g (0.23 mole) of

ammonium acetate is placed in a wide-mouthed 250-cc flask fitted with a reflux condenser

and a wide inlet tube. The flask is half-immersed in an oil bath.[3]

Ammonia gas is introduced through a bubble counter containing a concentrated potassium

hydroxide solution.[3]

The oil bath is heated to and maintained at 170°C for six hours while ammonia gas is passed

through the mixture.[3]

After cooling, the solidified mixture is broken up and mixed with 100 cc of water. The mixture

is then heated to boiling and filtered while hot.[3]

The residue is dissolved in 500 cc of boiling alcohol, and water is added until the solution

becomes turbid. The solution is reheated until the turbidity disappears and then allowed to

cool.[3]

After standing overnight, the crystals of 2,4-dinitroaniline are filtered and dried. The reported

yield is 31–35 g (68–76% of the theoretical amount).[3]

For further purification, the product can be recrystallized from an alcohol-water mixture.[3]

Biological Activity and Toxicological Context
Detailed studies on the specific biological activity, mechanism of action, and associated

signaling pathways of 4-(2,4-Dinitroanilino)phenol in the context of drug development are

limited in publicly available scientific literature. However, an understanding of its chemical class

provides a broader context for its potential biological effects.

As "Disperse Yellow 1," this compound belongs to the category of disperse dyes. Some

disperse dyes are known to be potential allergens and can cause contact sensitization.[4][5]

Furthermore, the discharge of such dyes into the environment is a concern due to their

potential ecotoxicity.[6][7][8]
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The dinitroaniline moiety is also found in a class of herbicides. These dinitroaniline-based

herbicides are known to exert their biological effect by inhibiting microtubule formation, which is

crucial for cell division.[9][10][11][12] This mechanism disrupts root and shoot growth in

susceptible plants.[10][13] While this provides a known mechanism for the dinitroaniline

chemical class, it is important to note that the specific biological activity of 4-(2,4-
Dinitroanilino)phenol has not been extensively characterized. Symptoms of exposure to

similar compounds may include irritation of the skin, eyes, and mucous membranes.[1][14]

Conclusion
4-(2,4-Dinitroanilino)phenol is a well-characterized compound in terms of its chemical identity

and basic physical properties, primarily known for its use as a disperse dye. While its synthesis

is established, there is a notable lack of in-depth research into its specific biological

mechanisms of action and potential applications in drug development. The biological activity of

its broader chemical classes—disperse dyes and dinitroanilines—suggests potential for

allergenicity and microtubule disruption, respectively. Further research is required to elucidate

the specific pharmacological and toxicological profile of this compound for any potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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